Cas no 22841-90-3 (8-chloro-1,2,4triazolo4,3-apyridin-3-amine)

• Product Name: 8-chloro-1,2,4triazolo4,3-apyridin-3-amine
• CAS No: 22841-90-3
• MF: C₆H₅ClN₄
• MW: 168.5837
• MDL: MFCD20705864
• CID: 5095477
• PubChem ID: 83870114
• Update Time: 2025-05-20

8-chloro-1,2,4triazolo4,3-apyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridin-3-amine, 8-chloro-
• 8-Chloro-[1,2,4]triazolo[4,3-a]pyridin-3-amine
• 8-Chloro-1,2,4-triazolo[4,3-a]pyridine-3-amine
• 8-chloro-1,2,4triazolo4,3-apyridin-3-amine

• MDL： MFCD20705864
• Inchi： 1S/C6H5ClN4/c7-4-2-1-3-11-5(4)9-10-6(11)8/h1-3H,(H2,8,10)
• InChI Key： UKYMFAMDDIUGHQ-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])N2C(N([H])[H])=NN=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 8-chloro-1,2,4triazolo4,3-apyridin-3-amine

Professional Introduction to Compound with CAS No. 22841-90-3 and Product Name: 8-chloro-1,2,4triazolo[4,3-a]pyridin-3-amine

Compound with the CAS number 22841-90-3, specifically identified by the product name 8-chloro-1,2,4triazolo[4,3-a]pyridin-3-amine, represents a significant area of interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its intricate nitrogen-rich structure, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The compound's unique scaffold, combining a triazolo[4,3-a]pyridine core with a chloro substituent at the 8-position and an amine group at the 3-position, positions it as a versatile intermediate for synthesizing novel bioactive molecules.

The 8-chloro-1,2,4triazolo[4,3-a]pyridin-3-amine structure is particularly noteworthy for its ability to interact with biological targets in diverse ways. The presence of multiple nitrogen atoms in its framework allows for hydrogen bonding and coordination interactions with proteins and nucleic acids, making it a promising candidate for developing inhibitors or modulators of various enzymatic pathways. Recent advancements in computational chemistry have enabled more precise modeling of how this compound might bind to target proteins, providing insights into its potential pharmacological effects.

In the context of contemporary research, this compound has been explored for its antimicrobial and anti-inflammatory properties. Studies have demonstrated that derivatives of the triazolo[4,3-a]pyridine scaffold can exhibit significant activity against resistant bacterial strains by interfering with essential metabolic pathways. The chloro substituent at the 8-position enhances electrophilicity, facilitating further functionalization and allowing chemists to tailor the molecule's properties for specific therapeutic applications. For instance, modifications at the 5-position or 6-position could introduce additional pharmacophores that enhance binding affinity or metabolic stability.

The amine group at the 3-position serves as a critical handle for further derivatization. This functional group can be utilized to form amides, ureas, or other heterocyclic structures that may improve solubility or bioavailability. Researchers have also investigated the potential of this compound as a precursor for kinase inhibitors, given the prevalence of triazolopyridine motifs in known drug candidates. The ability to modulate protein kinases is crucial in treating cancers and inflammatory diseases, making this compound a valuable asset in medicinal chemistry libraries.

Recent publications highlight the synthesis of 8-chloro-1,2,4triazolo[4,3-a]pyridin-3-amine through multi-step organic transformations involving cyclization reactions and nucleophilic substitution. These synthetic routes have been optimized for scalability and yield improvement, ensuring that researchers can access sufficient quantities of the compound for both preclinical studies and industrial applications. The synthesis often involves key intermediates such as 2-amino pyridine derivatives and halogenated triazoles, which are commercially available or can be synthesized under controlled conditions.

The pharmacokinetic profile of 8-chloro-1,2,4triazolo[4,3-a]pyridin-3-amine is another area of active investigation. By leveraging structure-activity relationship (SAR) studies, researchers aim to identify analogs that exhibit improved pharmacokinetic properties while maintaining biological activity. For example, variations in substituents at the 5-position or 6-position could influence metabolic clearance rates or distribution within biological systems. Such modifications are essential for translating laboratory findings into viable drug candidates that can progress through clinical trials.

Moreover, computational methods such as molecular docking and quantum mechanical calculations have been employed to predict how 8-chloro-1,2,4triazolo[4,3-a]pyridin-3-amine interacts with biological targets at an atomic level. These predictions guide experimental design by highlighting potential binding pockets and key interactions that should be optimized. By integrating experimental data with computational insights, researchers can accelerate the discovery process significantly.

The broader significance of this compound lies in its contribution to expanding the chemical toolbox available for drug development. The triazolopyridine scaffold is relatively underexplored compared to other heterocyclic systems like benzothiophenes or indole derivatives; thus,8-chloro-1,2,4triazolo\[4,3\-a\]pyridin\-3\-amine\] offers new opportunities for innovation in medicinal chemistry. Its unique structural features make it suitable for targeting a wide range of diseases beyond infectious disorders; potential applications include neurodegenerative diseases where nitrogen-rich heterocycles are known to play a role.

In conclusion,8\-chloro\-1,2,4\-triazolo\[4,3\-a\]pyridin\-3\-amine\] (CAS No.\ 22841\-90\-3) stands out as a promising candidate for further research due to its versatile structure and potential therapeutic applications. Ongoing studies continue to uncover new synthetic routes， pharmacological effects，and molecular interactions， reinforcing its importance in modern drug discovery efforts。 As research progresses，this compound is likely to contribute significantly to advancements across multiple therapeutic areas， driven by its adaptability and functional richness。